Cas no 3774-53-6 (4-Thiocyanato-O-cresol)
4-Thiocyanato-O-cresol structure
Product Name:4-Thiocyanato-O-cresol
CAS No:3774-53-6
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD00086627
CID:44479
PubChem ID:220928
Update Time:2025-04-18
4-Thiocyanato-O-cresol Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-4-thiocyanatophenol
- 4-Hydroxy-3-methylphenyl thiocyanate
- 4-Thiocyanato-O-cresol
- (4-hydroxy-3-methylphenyl) thiocyanate
- 4-Thiocyanato-O-cres
- [(4-hydroxy-3-methylphenyl)sulfanyl]formonitrile
- 4-Hydroxy-3-methyl-phenylthiocyanat
- 4-Oxy-3-methyl-phenylrhodanid
- 4-thiocyano-o-cresol
- 6-Hydroxy-3-thiocyanato-toluol
- hydroxymethylphenylthiocyanate
- Thiocyansaeure-(4-hydroxy-3-methyl-phenylester)
- NSC-31040
- AKOS005069652
- NSC31040
- NSC4470
- AM803813
- A874018
- 3-methyl-4-hydroxy-phenyl thiocyanic acid
- WEAMLHXSIBDPGN-UHFFFAOYSA-N
- 4-hydroxy-3-methylphenyl thiocyanate, AldrichCPR
- NSC7392
- 3774-53-6
- SY037959
- FT-0675164
- 12X-0817
- J-509988
- DTXSID90277845
- CS-0313550
- 2-Methyl-4-thiocyano-phenol
- NSC-4470
- SCHEMBL944163
- 2-methyl-4-thiocyanato-phenol
- ZIRCONIUMSILICIDE
- MFCD00086627
- NSC 31040
- NSC 7392
- NSC 4470
- NSC-7392
-
- MDL： MFCD00086627
- Inchi： 1S/C8H7NOS/c1-6-4-7(11-5-9)2-3-8(6)10/h2-4,10H,1H3
- InChI Key： WEAMLHXSIBDPGN-UHFFFAOYSA-N
- SMILES： S(C#N)C1C=CC(=C(C)C=1)O
Computed Properties
- Exact Mass: 165.02500
- Monoisotopic Mass: 165.024835
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 69.3
Experimental Properties
- Density: 1.29
- Melting Point: 73-75°C
- Boiling Point: 305.4℃ at 760 mmHg
- Flash Point: 138.5°C
- Refractive Index: 1.632
- PSA: 69.32000
- LogP: 2.27378
4-Thiocyanato-O-cresol Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-Thiocyanato-O-cresol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Thiocyanato-O-cresol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043354-500mg |
4-Hydroxy-3-methylphenyl thiocyanate |
3774-53-6 | >95% | 500mg |
957CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043354-1g |
4-Hydroxy-3-methylphenyl thiocyanate |
3774-53-6 | >95% | 1g |
1446CNY | 2021-05-07 | |
| Alichem | A019146061-25g |
2-Methyl-4-thiocyanatophenol |
3774-53-6 | 95% | 25g |
$588.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043354-1g |
4-Hydroxy-3-methylphenyl thiocyanate |
3774-53-6 | >95% | 1g |
1446.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043354-500mg |
4-Hydroxy-3-methylphenyl thiocyanate |
3774-53-6 | >95% | 500mg |
957.0CNY | 2021-07-13 | |
| TRC | T344400-250mg |
4-Thiocyanato-O-cresol |
3774-53-6 | 250mg |
$ 161.00 | 2023-09-05 | ||
| TRC | T344400-2.5g |
4-Thiocyanato-O-cresol |
3774-53-6 | 2.5g |
$ 1206.00 | 2023-09-05 | ||
| Apollo Scientific | OR15444-1g |
4-Hydroxy-3-methylphenyl thiocyanate |
3774-53-6 | 1g |
£60.00 | 2024-05-25 | ||
| Apollo Scientific | OR15444-5g |
4-Hydroxy-3-methylphenyl thiocyanate |
3774-53-6 | 5g |
£114.00 | 2024-05-25 | ||
| Apollo Scientific | OR15444-10g |
4-Hydroxy-3-methylphenyl thiocyanate |
3774-53-6 | 10g |
£174.00 | 2024-05-25 |
4-Thiocyanato-O-cresol Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3774-53-6 (4-Thiocyanato-O-cresol) Related Products
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- 3957-69-5((3-tert-butyl-4-hydroxy-5-methylphenyl) Thiocyanate)
- 101836-20-8(Thiocyanic acid, 4-hydroxy-2,3,5-trimethylphenyl ester)
- 7379-49-9(2,6-Dimethyl-4-(methylthio)phenol)
- 24197-34-0(Bis(4-hydroxy-3-methylphenyl) Sulfide)
- 3795-76-4(2-methyl-4-methylsulfanylphenol)
- 3957-71-9(2,6-DI-TERT-BUTYL-4-THIOCYANATO-PHENOL)
- 18525-99-0(Phenol,4,4'-thiobis[2,6-dimethyl-)
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